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Compound of Interest

Compound Name: Trilan

Cat. No.: B1206009 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this guide

provides a comparative overview of the biological activities of the herbicide Trifluralin and

derivatives of dichlorinated benzoxazolinone. This document summarizes available quantitative

data, details experimental methodologies, and visualizes relevant biological pathways and

workflows.

In the interest of providing a clear comparison, this guide addresses "Trilan" as the commonly

known herbicide Trifluralin, sold under the trade name Treflan. The comparison focuses on its

herbicidal properties versus the biocidal activities reported for dichlorinated benzoxazolinone

derivatives.

Executive Summary
Trifluralin is a widely used pre-emergent herbicide that functions by inhibiting microtubule

formation, thereby disrupting cell division in target weeds. While extensive data exists for its

herbicidal efficacy, specific IC50 or EC50 values are often reported within the context of

resistance studies.

Dichlorinated benzoxazolinone represents a class of compounds with a broader range of

reported biological activities, including antimicrobial and antifungal properties. Quantitative data

on the herbicidal or fungicidal potency of specific dichlorinated isomers is less readily available

in public literature. This guide, therefore, draws comparisons from data on mono-chlorinated
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and non-chlorinated benzoxazolinone analogs to infer the potential activity of dichlorinated

variants.

Quantitative Data Comparison
The following table summarizes the available quantitative data for the biological activities of

Trifluralin and relevant benzoxazolinone derivatives.
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Compound
Activity
Type

Target
Organism/C
ell Line

Metric Value Reference

Trifluralin Herbicidal

Amaranthus

retroflexus

(Redroot

pigweed)

ED90
663.97 g a.i.

ha⁻¹
[1]

Herbicidal

Amaranthus

palmeri

(Palmer

amaranth;

resistant

accession)

EC50 1.02 µM [2]

Herbicidal

Amaranthus

palmeri

(Palmer

amaranth;

susceptible

accession)

EC50 0.39 µM [2]

Cytotoxicity

HCT-8 cells

(Human

ileocecal

adenocarcino

ma)

IC50 750 nM [3]

Antimicrobial

Toxoplasma

gondii RH

infected in

HFF cells

IC50 0.52 µM [3]

Aquatic

Toxicity

Oncorhynchu

s mykiss

(Rainbow

trout)

LC50 (96h) 10 - 210 µg/L
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Aquatic

Toxicity

Lepomis

macrochirus

(Bluegill

sunfish)

LC50 (96h) 18 - 190 µg/L

Benzoxazolin

one
Fungistatic

Fusarium

nivale

Concentratio

n
< 0.5 mg/mL [4][5]

Benzoxazolin

one
Fungicidal

Fusarium

nivale

Concentratio

n
> 0.6 mg/mL [4][5]

5-Chloro-1,3-

benzoxazol-

2(3H)-one

derivatives

Antibacterial/

Antifungal

Various

Gram-

positive and

Gram-

negative

bacteria and

fungi

Activity

P4A and P4B

derivatives

showed good

activity, half

that of

Ampicillin and

Cephalexin.

P2B

derivative

showed good

antifungal

activity, half

that of

Miconazole

against

Candida

albicans.

[6]

5,7-dichloro-

1,3-

benzoxazole

derivatives

Antimicrobial

Various

bacteria and

fungi

Activity

Compounds

4, 5, and 8

showed

significant

antimicrobial

activities.

[7]

Cytotoxicity Various

cancer cell

lines

Activity Compounds

6 and 8

emerged as

leading

[7]
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cytotoxic

agents.

Mechanism of Action
Trifluralin: Microtubule Assembly Inhibition
Trifluralin's primary mechanism of action is the disruption of microtubule polymerization in plant

cells. It binds to tubulin, the protein subunit of microtubules, preventing their assembly into

functional polymers. This inhibition of microtubule formation disrupts essential cellular

processes, most notably mitosis (cell division) and cell wall formation, leading to the death of

the germinating weed seedling.[3]
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Mechanism of Action: Trifluralin

Trifluralin

α/β-Tubulin Dimers

Binds to

Microtubule Polymer

Inhibits Assembly

Polymerization

Mitosis (Cell Division)

Essential for

Cell Elongation & Cell Wall Formation

Essential for

Weed Seedling Death

Disruption leads to Disruption leads to
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Workflow: Trifluralin Herbicidal Assay

Preparation

Experiment

Analysis

Weed Seed Germination

Transplant Seedlings to Pots

Apply Trifluralin to Soil (Pre-emergence)

Prepare Trifluralin Dilutions

Incubate in Controlled Environment

Measure Plant Survival, Height, and Biomass

Calculate % Inhibition & Dose-Response

Determine ED50/GR50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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